Cas no 2138114-69-7 ((3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine)

• Product Name: (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine
• CAS No: 2138114-69-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6045860
• PubChem ID: 165952960
• Update Time: 2025-10-23

(3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine
• EN300-1143997
• 2138114-69-7
• [(3,3-dimethyl-1-propoxycyclobutyl)methyl](methyl)amine

• Inchi： 1S/C11H23NO/c1-5-6-13-11(9-12-4)7-10(2,3)8-11/h12H,5-9H2,1-4H3
• InChI Key： GDIYYUJGXFKSTI-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CC(C)(C)C1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine

Introduction to (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine and Its Significance in Modern Chemical Research

Chemical compounds continue to play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine, with the CAS number 2138114-69-7, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, chemical characteristics, and its relevance in contemporary research.

The molecular structure of (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine is characterized by a cyclobutyl ring substituted with two methyl groups at the 3-position and an ethyl group at the 1-position, which is further linked to a methyl(methyl)amine moiety. This distinctive architecture imparts unique reactivity and binding properties, making it a valuable candidate for various chemical applications.

In recent years, there has been growing interest in the development of novel intermediates for pharmaceutical synthesis. The compound’s ability to serve as a building block in the creation of more complex molecules has positioned it as a key player in drug discovery. Specifically, its structural features make it a potential precursor for the synthesis of bioactive molecules that could target various therapeutic areas.

One of the most compelling aspects of (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine is its versatility in chemical transformations. The presence of both an oxygenated side chain and an amine group allows for a wide range of reactions, including nucleophilic substitutions, eliminations, and condensations. These reactions are crucial for constructing more intricate molecular frameworks that are essential for developing new drugs and materials.

Recent studies have highlighted the compound’s potential in the field of organometallic chemistry. The cyclobutyl ring can act as a ligand for transition metals, facilitating catalytic processes that are otherwise difficult to achieve. This property has opened up new avenues for synthetic chemists who are looking to develop more efficient and sustainable synthetic routes.

The synthesis of (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine is another area of active research. Researchers have been exploring various synthetic pathways to optimize yield and purity. One particularly promising approach involves the use of palladium-catalyzed cross-coupling reactions, which have shown excellent results in forming the desired cyclobutyl core structure efficiently.

In addition to its synthetic utility, the compound has shown promise in material science applications. Its unique structural motifs can be incorporated into polymers and coatings to enhance their mechanical properties and thermal stability. These advancements are particularly relevant in industries where high-performance materials are required.

The pharmacological potential of (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine cannot be overstated. Preclinical studies have begun to explore its effects on various biological pathways, suggesting that it may have applications in treating neurological disorders and inflammatory conditions. The amine group’s ability to interact with biological targets makes it an attractive candidate for further medicinal chemistry investigations.

The safety profile of this compound is another critical consideration. While it does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas are essential when handling this chemical.

The environmental impact of (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine is also an area of growing concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion, (3,3-dimethyl-1-propoxycyclobutyl)methyl(methyl)amine represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, coupled with its reactivity and potential biological activity, make it a valuable asset in modern chemical research. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals, materials science, and beyond.